Cas no 25487-66-5 (m-Carboxyphenylboronic Acid)

m-Carboxyphenylboronic Acid Properties

Names and Identifiers

• (3-Formyloxyphenyl)boronic acid
• 3-Carboxyphenylboronic acid
• 3-Carboxyphenylboronic Acid (contains varying amounts of Anhydride)
• 3-(DIHYDROXYBORANE)BENZOIC ACID
• 3-Boronobenzoic acid
• 3-Carboxybenzeneboronic acid
• 3-(dihydroxyboranyl)benzoic acid
• 3-(dihydroxyboryl)benzoic acid
• 3-Carboxy-phenylboronic acid
• m-carboxyphenylboronic acid
• meta-carboxyphenylboronic acid
• μ-Carboxyphenylboronic acid
• 3-Carboxybenzeneboronic Acid (contains varying amounts of Anhydride)
• BB 0323401
• 3-carboxyphenyl-boronic acid
• 3-borono-benzoic acid
• m-carboxyphenyl boronic acid
• CS-W019968
• 3-(carboxy)phenylboronic acid
• 3-carboxy benzene boronic acid
• BCP26995
• 3-Carboxyphenylboronicacid
• AS-2283
• 3-carboxyphenyl boronic acid
• CHEMBL421765
• DBVFWZMQJQMJCB-UHFFFAOYSA-N
• SCHEMBL6684
• BDBM50067893
• 25487-66-5
• J-512161
• 3-Carboxybenzeneboronic Acid
• C2028
• HY-Y0395
• 3-(DIHYDROXYBORYL)BENZOIC ACID
• Z1203161777
• AKOS000264855
• 3-carboxyphenyboronic acid
• NCGC00249471-01
• BP-10085
• F0001-0854
• AC-2892
• EN300-78437
• AM20040035
• SY003279
• 3-carboxy phenylboronic acid
• 3-(dihydroxyborane)benzoic acid
• (3-carboxyphenyl)boronic acid
• FT-0601781
• AB01578
• 3-phenyl ester boronic acid
• PD181297
• MFCD00036833
• 3-carboxy-phenyl-boronic acid
• 3-Carboxyphenylboronic acid,98%
• 3-Carboxyphenylboronic acid(contains varying amounts of Anhydride)
• DB-025036
• 3-Boronobenzoic Acid; 3-(Dihydroxyborane)benzoic Acid;
• STK499959
• 3-Carboxybenzeneboronic Acid; 3-Carboxyphenylboronic Acid;
• m-Carboxyphenylboronic Acid;
• 3-(Dihydroxyboranyl)benzoic Acid; 3-(Dihydroxyboryl)benzoic Acid;
• ALBB-006101
• +Expand

• MDL： MFCD00036833
• InChIKey： DBVFWZMQJQMJCB-UHFFFAOYSA-N
• Inchi： 1S/C7H7BO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,11-12H,(H,9,10)
• SMILES： O=C(O)C1=CC=CC(B(O)O)=C1
• BRN： 2967400

Computed Properties

• Exact Mass: 166.043739g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.043739g/mol
• Monoisotopic Mass: 166.043739g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.93540
• PSA: 77.76000
• Refractive Index: 1.585
• Water Partition Coefficient: 2.5 g/100 mL
• Boiling Point: 434.5°C at 760 mmHg
• Melting Point: 243-247 °C (lit.)
• Flash Point: 216.585℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.406

m-Carboxyphenylboronic Acid Security Information

• Symbol: GHS07
• RTECS：CY8750000
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

m-Carboxyphenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents